Cas no 92601-47-3 (2,5,8,11-Tetraoxapentadecan-14-one)

• Product Name: 2,5,8,11-Tetraoxapentadecan-14-one
• CAS No: 92601-47-3
• MF: C₁₁H₂₂O₅
• MW: 234.289384365082
• CID: 2815440
• Update Time: 2023-08-07

2,5,8,11-Tetraoxapentadecan-14-one Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11-Tetraoxapentadecan-14-one

• Inchi： 1S/C11H22O5/c1-11(12)3-4-14-7-8-16-10-9-15-6-5-13-2/h3-10H2,1-2H3
• InChI Key： XBIYUFMSBJBYKL-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)CCOCCC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 161
• XLogP3: -0.7
• Topological Polar Surface Area: 54